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Compound of Interest

Compound Name: Carboxyamidotriazole Orotate

Cat. No.: B1684363

Introduction

Carboxyamidotriazole Orotate (CTO) is the orotate salt of Carboxyamidotriazole (CAl), a
small molecule inhibitor of non-voltage-operated calcium channels.[1] By modulating
intracellular calcium levels, CTO disrupts calcium-dependent signal transduction pathways,
leading to anti-angiogenic, anti-proliferative, and anti-invasive effects.[1][2] Its mechanism of
action involves the inhibition of signaling pathways such as those mediated by EGFR, MEK,
RAS, HDAC, HSP90, WNT-[3 catenin, and VEGF.[2][3] Given its therapeutic potential,
understanding the stability of CTO in common laboratory solvents is critical for ensuring the
integrity and reproducibility of experimental results.

Dimethyl sulfoxide (DMSO) is a widely used solvent for the storage of small molecules for in
vitro and in vivo studies due to its excellent solubilizing properties. However, the long-term
stability of compounds in DMSO can be influenced by factors such as storage temperature,
water content, and freeze-thaw cycles. This application note provides a comprehensive
overview of the long-term stability of Carboxyamidotriazole Orotate in DMSO, including
detailed protocols for stability assessment and data presentation.

Signaling Pathway of Carboxyamidotriazole Orotate

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1684363?utm_src=pdf-interest
https://www.benchchem.com/product/b1684363?utm_src=pdf-body
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/carboxyamidotriazole-orotate
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/carboxyamidotriazole-orotate
https://www.scirp.org/journal/paperinformation?paperid=55559
https://www.scirp.org/journal/paperinformation?paperid=55559
https://www.researchgate.net/publication/275333190_Effect_of_Carboxyamidotriazole_Orotate_a_Modulator_of_Calcium-Dependent_Signaling_Pathways_on_Advanced_Solid_Tumors
https://www.benchchem.com/product/b1684363?utm_src=pdf-body
https://www.benchchem.com/product/b1684363?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Downstream Signaling Pathways

Ras/Raf/MEK/ERK
Pathway

Cellular Effects
\4

Tumor Cell
Proliferation

PI3K/Akt Pathway

Carboxyamidotriazole Non-Voltage Operated (Cizi: i

Orotate (CTO) Calcium Channels

&
Intracellular Release

VEGEF Signaling Angiogenesis

Invasion &
Metastasis

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Procedure

Weigh CTO Powder Add DMSO Vortex to Dissolve Store Appropriately

Materials

Vortex Mixer

Analytical Balance

Amber Glass Vial

Anhydrous DMSO

CTO Powder
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Experimental Setup

Prepare 10 mM CTO in DMSO

l

Aliquot Samples

l

Store at -80°C, -20°C, 4°C, and RT

Time-Point Analysis

Analyze at 0, 1, 3, 6, 12 months

Dilute sample with mobile phase

Inject into HPLC system

Acquire chromatograms

Calculate % remaining CTO

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1684363?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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